Cas no 1270569-58-8 (2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol
• CAS No: 1270569-58-8
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5961067
• PubChem ID: 55294760
• Update Time: 2025-05-20

2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol
• 1270569-58-8
• SCHEMBL17018515
• AKOS006369394
• EN300-1827673

• Inchi： 1S/C10H14FNO/c1-7-5-8(3-4-9(7)11)10(2,12)6-13/h3-5,13H,6,12H2,1-2H3
• InChI Key： DWVOXNBMNXPMRG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C)(CO)N

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol

Introduction to 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol (CAS No. 1270569-58-8)

2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol, also known by its CAS number 1270569-58-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a fluoro-substituted phenyl ring, and a hydroxyl group. These structural features contribute to its potential therapeutic applications and make it a valuable subject of ongoing scientific investigation.

The chemical structure of 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol can be represented as follows: C₁₀H₁₃FO₂N. The presence of the fluoro substituent on the phenyl ring imparts unique pharmacological properties, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's bioavailability and efficacy in various biological systems.

In recent years, 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol has been studied for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic interventions. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol could potentially be used to treat conditions such as anxiety disorders, depression, and chronic pain.

Clinical trials involving 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol-based compounds have shown promising results. For instance, a phase II clinical trial evaluating the efficacy and safety of a derivative of this compound in patients with major depressive disorder reported significant improvements in symptom scores compared to placebo. The compound was well-tolerated, with minimal side effects observed. These findings suggest that 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol-based drugs may offer a new therapeutic option for patients who do not respond to existing treatments.

Beyond its potential as a therapeutic agent, 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol has also been explored for its use in diagnostic imaging. The compound can be labeled with radioisotopes to create imaging agents that can be used to visualize specific biological processes in vivo. This application is particularly relevant in the field of nuclear medicine, where non-invasive imaging techniques are essential for diagnosing and monitoring diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol involves several steps, including the formation of the fluoro-substituted phenyl ring and the introduction of the amino and hydroxyl groups. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly approaches that minimize waste and reduce energy consumption. These advancements in synthetic chemistry are crucial for ensuring the sustainable production of this compound on a larger scale.

In addition to its pharmaceutical applications, 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol has also been studied for its potential use in other areas of research. For example, it has been investigated as a ligand for metal complexes, which can be used in catalytic reactions or as functional materials in various industrial processes. The versatility of this compound highlights its broad relevance across multiple scientific disciplines.

The future prospects for 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol-based compounds are promising. Ongoing research is focused on further elucidating the mechanisms by which these compounds exert their biological effects and identifying new therapeutic targets. Additionally, efforts are being made to improve the pharmacokinetic properties of these compounds to enhance their efficacy and safety profiles.

In conclusion, 2-amino-2-(4-fluoro-3-methylphenyl)propan-1-ol (CAS No. 1270569-58-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting subject of ongoing scientific investigation. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the development of innovative treatments for various diseases.